Cas no 2752-17-2 (2,2-Oxybis(ethylamine))

• Product Name: 2,2-Oxybis(ethylamine)
• CAS No: 2752-17-2
• MF: C₄H₁₂N₂O
• MW: 104.150880813599
• MDL: MFCD00466591
• CID: 267814
• PubChem ID: 75982
• Update Time: 2025-05-19

2,2-Oxybis(ethylamine) Chemical and Physical Properties

Names and Identifiers

• 2,2'-oxybis-Ethanamine,
• 2,2'-Oxybis(ethylaMine)
• 1,5-DIAMINO-3-OXAPENTANE
• 2-(2-aminoethoxy)ethanamine
• 2,2'-Oxydiethanamine
• 1,5-diamino-3-oxa-pentane
• 2,2‘-Oxybis(ethylamine)
• 2,2′-Oxybis(ethylamine)
• 2,2'-Diaminodiethyl Ether
• 2,2'-DITHIOBISBENZOIC ACID
• 2,2-Oxybis(ethylamine)
• 2,2'-Oxydiethylamine
• 2-aminoethyl ether
• Bis(2-aminoethyl) Ether
• diamino-PEG
• Ethanamine,2,2'-oxybis
• GXVUZYLYWKWJIM-UHFFFAOYSA
• EDR 104
• Jeffamine EDR 104
• Ethanamine, 2,2'-oxybis-
• Amino-PEG1-Amine
• aminoethyl ether
• 2,2'-Oxydi(ethylamine)
• FFW1773ZZ6
• 2-(2-aminoethoxy)ethan-1-amine
• GXVUZYLYWKWJIM-UHFFFAOYSA-N
• 2,2'-Oxybis(ethanamine)
• di-amino-PEG
• bis(2-aminoethyl)ether
• 2,2'-Oxybisethanamine
• Et
• MFCD00466591
• Amine-PEG-amine, MW 1,000
• BP-25180
• EC 220-395-5
• 2-(2-Aminoethoxy)ethylamine #
• Amine-PEG-amine, MW 2,000
• 22-Oxybis(ethylamine)
• CHEMBL3183428
• AKOS002312457
• BP-23681
• CHEBI:53541
• EINECS 220-395-5
• 2,2 inverted exclamation mark -Oxybis(ethylamine)
• NS00005782
• Amine-PEG-amine, MW 20,000
• Tox21_301395
• InChI=1/C4H12N2O/c5-1-3-7-4-2-6/h1-6H2
• 2-(2-Aminoethoxy)ethylamine
• BP-13435
• CS-0114847
• Amine-PEG-amine, MW 35,000
• O0278
• SCHEMBL55912
• BP-25179
• ETHYLAMINE, 2,2'-OXYBIS-
• DS-7453
• 2,2'-oxybis(ethan-1-amine)
• 2,2'-OXYDI(ETHANAMINE)
• DTXCID5021914
• GXVUZYLYWKWJIM-UHFFFAOYSA-
• Amine-PEG-amine HCl salt, MW 2,000
• DTXSID7041914
• Amine-PEG-amine, MW 5,000
• SB75599
• BP-29738
• 3-oxa-1,5-pentanediamine
• NCGC00255817-01
• BP-23107
• BP-23682
• 1,5-DIAMINE-3-OXAPENTANE
• FT-0650971
• Amine-PEG-amine, MW 3,400
• BP-23683
• UNII-FFW1773ZZ6
• CAS-2752-17-2
• EN300-316362
• {2-[(2-aminoethyl)oxy]ethyl}amine
• BP-23404
• HY-140208
• 3-oxa-1,5-diaminopentane
• BP-23403
• SY052726
• 2752-17-2
• 2-(2-Aminoethoxy)ethylamine, AldrichCPR
• Q27277963
• Amine-PEG-amine, MW 10,000
• ALBB-031689
• T17390
• T17394
• DB-005646
• T17393
• ethane, 1-amino-2-(2-amino)ethoxy-
• T17392

• MDL： MFCD00466591
• Inchi： 1S/C4H12N2O/c5-1-3-7-4-2-6/h1-6H2
• InChI Key： GXVUZYLYWKWJIM-UHFFFAOYSA-N
• SMILES： O(CCN)CCN

Computed Properties

• Exact Mass: 104.09500
• Monoisotopic Mass: 104.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.8
• Topological Polar Surface Area: 61.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.961±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 64°C/4mmHg(lit.)
• Flash Point: 74.8±14.1 ºC,
• Refractive Index: 1.4578 (23 ºC)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 61.27000
• LogP: 0.32100
• Solubility: Soluble in water

2,2-Oxybis(ethylamine) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG III
• Hazard Category Code： 34-41
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials

Additional information on 2,2-Oxybis(ethylamine)

Latest Research Insights on 2,2-Oxybis(ethylamine) (CAS: 2752-17-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the versatile applications of 2,2-Oxybis(ethylamine) (CAS: 2752-17-2), a compound known for its bifunctional amine structure. This molecule serves as a critical building block in drug development, polymer chemistry, and bioconjugation strategies. Emerging studies underscore its role in enhancing drug delivery systems, stabilizing biomolecules, and facilitating cross-linking reactions in biopharmaceutical formulations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2,2-Oxybis(ethylamine) as a linker in antibody-drug conjugates (ADCs). Researchers utilized its amine-reactive properties to achieve site-specific conjugation, improving payload delivery to cancer cells while minimizing off-target effects. The study reported a 40% increase in therapeutic index compared to traditional heterobifunctional linkers, attributed to the compound's optimal spacer length and hydrophilicity.

In polymer science, 2,2-Oxybis(ethylamine) has gained attention for its role in synthesizing pH-responsive hydrogels. A Nature Communications paper (2024) detailed its incorporation into smart drug carriers that release therapeutics in tumor microenvironments. The compound's dual amine groups enabled precise control over cross-linking density, achieving 90% drug retention at physiological pH and rapid release at acidic pH.

Recent patent filings (WO2023124567) reveal novel applications in mRNA vaccine stabilization, where 2,2-Oxybis(ethylamine) derivatives form protective complexes with nucleic acids. This innovation addresses cold chain challenges by maintaining mRNA integrity at elevated temperatures for up to 4 weeks, potentially revolutionizing vaccine distribution in resource-limited settings.

Ongoing clinical trials (NCT05678924) are evaluating polyethylene glycol (PEG) alternatives using 2,2-Oxybis(ethylamine)-based polymers, aiming to reduce immunogenicity risks associated with conventional PEGylation. Preliminary data show comparable pharmacokinetics with significantly lower anti-polymer antibody formation.

Despite these advances, challenges remain in optimizing the compound's metabolic stability. A 2024 ACS Pharmacology & Translational Science study identified rapid hepatic clearance as a limitation, prompting development of N-alkylated derivatives with extended half-lives. Computational modeling suggests that strategic modifications could enhance bioavailability while preserving functional group reactivity.

The global market for 2,2-Oxybis(ethylamine) is projected to grow at 8.2% CAGR through 2030, driven by demand in bioconjugation and targeted therapy applications. Current Good Manufacturing Practice (cGMP) production scale-up efforts aim to address supply chain vulnerabilities identified during the COVID-19 pandemic.

Future research directions include exploring the compound's potential in CRISPR-Cas9 delivery systems and as a scaffold for multivalent vaccines. The unique spacing between its amine groups appears particularly suited for mimicking natural epitope distances, opening new avenues in immunogen design.